3-chloro-N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known by its CAS Number 732271-45-3, is a chemical with the molecular weight of 254.74 . Its IUPAC name is 3-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)propanamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11ClN2OS/c12-5-4-10(15)14-11-8(6-13)7-2-1-3-9(7)16-11/h1-5H2,(H,14,15) . This code provides a specific string of characters that represents the molecular structure of the compound.Scientific Research Applications
Synthetic Pathways and Reactions
The compound 3-chloro-N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}propanamide is utilized in various synthetic pathways, leading to the creation of multiple chemical entities. For instance, substituted 3-chlorobenzo[b]thiophene-2-carbonyl chlorides react with cyanamides to form specific derivatives, showcasing the compound's role in forming complex structures (Ried, Oremek, & Guryn, 1980). Similarly, the interaction of the compound with different nucleophiles leads to various chemical entities, indicating its versatility in chemical reactions (Sayed & Ali, 2007).
Crystallography and Structural Studies
Crystal Structure Analysis
The compound plays a crucial role in the synthesis of complex molecules whose crystal structures have been extensively studied. For example, a particular compound was synthesized and its crystal structure determined by X-ray diffraction, showcasing the compound's utility in the field of crystallography (Liu et al., 2007).
Biological and Medicinal Research
Antitumor and Immunomodulating Activities
The compound is instrumental in the synthesis of various heterocyclic compounds with significant biological activities. Some synthesized derivatives have shown high inhibitory effects in vitro against specific cancer cell lines, indicating potential antitumor applications (Shams, Mohareb, Helal, & Mahmoud, 2010). Furthermore, certain N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides derivatives exhibit immunomodulating activity, enhancing macrophage cytotoxicity and stimulating host-mediated antibacterial defenses (Doria et al., 1991).
Material Science and Engineering
Organic Sensitizers for Solar Cells
Derivatives of the compound have been engineered at the molecular level to act as organic sensitizers for solar cell applications, exhibiting high incident photon to current conversion efficiency. This application demonstrates the compound's potential in the field of material science and engineering (Kim et al., 2006).
Properties
IUPAC Name |
3-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2OS/c12-5-4-10(15)14-11-8(6-13)7-2-1-3-9(7)16-11/h1-5H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIYBSBGFFWPWSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C#N)NC(=O)CCCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
732271-45-3 |
Source
|
Record name | 3-chloro-N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}propanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.